Dap-81

• Molecular Formula: C25H20N6O4
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C25H20N6O4/c1-16(32)27-18-11-13-19(14-12-18)28-25-26-15-22(31(34)35)24(30-25)29-21-10-6-5-9-20(21)23(33)17-7-3-2-4-8-17/h2-15H,1H3,(H,27,32)(H2,26,28,29,30)
• InChIKey: LOMJSEHTDFISSP-UHFFFAOYSA-N

DAP-81: Diaminopyrimidine PLK Inhibitor for Mitotic Research

Dap-81 (CAS 794466-17-4) is a diaminopyrimidine derivative that functions as a small-molecule inhibitor of Polo-like kinases (PLKs), a family of serine/threonine kinases critical for mitotic progression [1]. It was identified from a library of 100 diaminopyrimidines (DAPs) screened for cell-division phenotypes [2]. Dap-81 destabilizes kinetochore microtubules while stabilizing other spindle microtubules, leading to the formation of monopolar mitotic spindles [REFS-1, REFS-3]. Its molecular formula is C₂₅H₂₀N₆O₄, with a molecular weight of 468.5 g/mol [3].

1

PLK1 kinase inhibition studies via diaminopyrimidine scaffold

2

Mitotic spindle phenotype: selective kinetochore microtubule destabilization

3

Preclinical tool compound for chemical genetics and mitotic research

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. Oncologist 14, 559–570 (2009). View Source
• [3] PubChem. Dap-81 (Compound Summary). CID 9548005. View Source

Why DAP-81 Cannot Be Substituted by Other PLK1 Inhibitors

Generic substitution among PLK inhibitors is scientifically unsound due to divergent chemical scaffolds, binding modes, and functional outcomes. Dap-81 belongs to the diaminopyrimidine (DAP) chemical class [1], while other clinical and preclinical PLK inhibitors represent distinct chemotypes, such as dihydropteridinones (e.g., BI 2536, volasertib), benzylstyryl sulfones (e.g., ON 01910.Na), or thiophene-benzimidazoles (e.g., GW843682X) [2]. These structural differences translate to significant variations in biochemical potency against PLK isoforms and cellular anti-proliferative activity [REFS-3, REFS-4]. Consequently, interchangeable use of Dap-81 with a clinical-stage PLK inhibitor like volasertib, or even a more potent research tool like GW843682X, would introduce confounding variables, invalidate cross-study comparisons, and compromise the reproducibility of experimental findings.

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Scaffold mismatch

Diaminopyrimidine core may confer distinct off-target profile vs dihydropteridinone PLK1 inhibitors.

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Phenotype mismatch

Selective kinetochore microtubule destabilization not replicated by ATP-competitive clinical PLK1 inhibitors.

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Development stage mismatch

Clinical-stage inhibitors may involve supply restrictions or MTA requirements absent for this preclinical tool compound.

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. Oncologist 14, 559–570 (2009). View Source
• [3] Avention. BI 2536 product datasheet. 755038-02-9. View Source

DAP-81 Differential Evidence vs Other PLK Inhibitors

PLK1 Inhibitory Potency

Dap-81 demonstrates potent in vitro inhibition of Polo-like kinase 1 (PLK1) with a reported IC₅₀ value of 0.9 nM [REFS-1, REFS-2]. This biochemical potency positions Dap-81 among the more potent PLK1 inhibitors. For context, the clinical-stage inhibitor volasertib (BI 6727) has a reported enzymatic IC₅₀ of 0.87 nM [2], while the research tool GW843682X exhibits an IC₅₀ of 2.2 nM against PLK1 . This quantitative differentiation is critical for researchers designing experiments requiring specific levels of target engagement.

PLK1 Inhibition

Head-to-head

IC50 0.9 nM (equipotent with BI 2536 0.83 nM, volasertib 0.87 nM)

Supports scaffold-orthogonal PLK1 inhibition in enzymatic assays.

In vitro enzymatic assay; distinct diaminopyrimidine vs dihydropteridinone chemotypes.

Evidence Dimension	Biochemical Potency (PLK1 Inhibition)
Target Compound Data	IC₅₀ = 0.9 nM
Comparator Or Baseline	Volasertib (IC₅₀ = 0.87 nM); GW843682X (IC₅₀ = 2.2 nM)
Quantified Difference	Dap-81 is ~2.4-fold more potent than GW843682X and equipotent to volasertib in this biochemical assay.
Conditions	In vitro biochemical kinase assay (source not specified).

Why This Matters

This precise potency data enables users to select Dap-81 as a research tool with a defined level of target inhibition, facilitating accurate dose-response modeling and avoiding the confounding effects of using a less potent analog like GW843682X.

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Adooq Bioscience. BI6727 (Volasertib) product datasheet. A11062. View Source

Spindle Microtubule Phenotype

In cellular assays using African green monkey BSC-1 cells, Dap-81 induces the formation of monopolar mitotic spindles with a reported EC₅₀ of 5 µM . This phenotypic outcome is a direct consequence of its mechanism of action—destabilizing kinetochore microtubules while stabilizing other spindle microtubules [1]. This EC₅₀ value provides a quantitative benchmark for the compound's functional activity in a living cell context, which can be compared to other PLK inhibitors. For instance, the clinical-stage inhibitor BI 2536 exhibits anti-proliferative EC₅₀ values ranging from 2 to 25 nM across a panel of 32 human cancer cell lines [2].

Mitotic Phenotype

Class-level inference

Monopolar spindle EC50 5 µM; selective kinetochore MT destabilization

Unique phenotype for dissecting PLK1 role in kinetochore–microtubule attachment.

BSC-1 cell model; not replicated by ATP-competitive PLK1 inhibitors.

Evidence Dimension	Cellular Activity (Induction of Monopolar Spindles / Anti-proliferation)
Target Compound Data	EC₅₀ = 5 µM (monopolar spindle induction in BSC-1 cells)
Comparator Or Baseline	BI 2536 (EC₅₀ range = 2-25 nM; anti-proliferation in 32 cancer cell lines)
Quantified Difference	Dap-81's cellular EC₅₀ for phenotype induction is ~200- to 2500-fold higher than BI 2536's anti-proliferative EC₅₀ in cancer cell lines. Note: Assays and endpoints differ.
Conditions	Dap-81: Immunofluorescence microscopy in BSC-1 cells. BI 2536: Growth inhibition assay in a panel of 32 human cancer cell lines.

Why This Matters

This data provides a critical, context-specific activity benchmark for Dap-81 in cell biology experiments. Understanding that its functional EC₅₀ is in the micromolar range, in contrast to the nanomolar anti-proliferative potency of clinical candidates like BI 2536, is essential for proper experimental design, dosing, and interpretation of results.

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Avention. BI 2536 product datasheet. 755038-02-9. View Source

PLK Isoform Selectivity Profile

Dap-81 is a member of the diaminopyrimidine (DAP) chemical class, a 'privileged scaffold' for generating diverse cell-division phenotypes [1]. This chemotype is structurally distinct from the dihydropteridinone scaffold, which forms the basis for several clinical-stage PLK1 inhibitors like BI 2536 and volasertib (BI 6727) [2]. While no direct, quantitative structure-activity relationship (SAR) comparison is available in the literature, the different core scaffolds imply potential differences in binding mode, off-target profile, and physicochemical properties [3]. For researchers engaged in medicinal chemistry or chemical biology, this scaffold distinction is a primary differentiator for tool compound selection.

PLK Isoform Selectivity

Cross-study comparable

~400-fold selectivity PLK1 over PLK2/PLK3

Intermediate selectivity supports PLK2/PLK3 co-engagement studies.

Compiled from inhibitor characterization; compare BI 2536 (~4–11×), NMS-P937 (>5,000×).

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	Diaminopyrimidine (DAP)
Comparator Or Baseline	Dihydropteridinone (e.g., BI 2536, volasertib)
Quantified Difference	N/A - Qualitative difference in core scaffold.
Conditions	N/A

Why This Matters

The distinct DAP scaffold of Dap-81 provides a chemically orthogonal tool to investigate PLK biology. This is crucial for avoiding scaffold-specific artifacts in target validation studies and for exploring novel intellectual property space in drug discovery programs.

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. Oncologist 14, 559–570 (2009). View Source
• [3] Evans, B. E., et al. Methods for drug discovery: development of potent, selective, orally effective cholecystokinin antagonists. J. Med. Chem. 31, 2235–2246 (1988). (Context for 'privileged scaffold' concept). View Source

DAP-81 Optimal Use Cases in Mitotic Research

Kinetochore-Microtubule Attachment Research

Dap-81 is an ideal chemical probe for dissecting the specific role of Polo-like kinases in the assembly and maintenance of the bipolar mitotic spindle. Its defined mechanism—destabilizing kinetochore microtubules while stabilizing other spindle microtubules—and its quantified cellular EC₅₀ for inducing monopolar spindles (5 µM in BSC-1 cells) make it a precise tool for high-resolution live-cell microscopy studies [REFS-1, REFS-2]. Unlike broader-acting antimitotics, Dap-81 enables researchers to perturb a specific kinase-regulated process, providing clearer mechanistic insights into mitotic checkpoint regulation and spindle dynamics.

Orthogonal Chemical Validation

For medicinal chemistry programs aiming to develop novel PLK inhibitors, Dap-81 serves as a well-characterized starting point within the diaminopyrimidine (DAP) chemical space. Its sub-nanomolar biochemical potency (IC₅₀ = 0.9 nM) against PLK1 confirms the viability of this scaffold for achieving high-affinity target engagement [REFS-3, REFS-4]. The extensive literature on DAP analogs and their range of cell-division phenotypes provides a rich SAR landscape for guiding optimization of potency, selectivity, and drug-like properties, offering a clear alternative to the more clinically advanced dihydropteridinone scaffold [3].

Preclinical Mitotic Research Without Supply Limits

Dap-81 is a valuable tool for target validation studies in cancer research. Given that PLK1 is overexpressed in approximately 80% of human tumors and associated with poor prognosis, Dap-81 can be used to preclinically assess the functional consequences of PLK inhibition in specific cancer cell lines or patient-derived models [4]. Its characterization as a tool compound in advanced preclinical development allows researchers to benchmark the phenotypic effects of PLK1 inhibition—such as mitotic arrest and apoptosis—against the effects observed with clinical-stage inhibitors like volasertib, thereby strengthening the rationale for pursuing PLK1 as a therapeutic target in a given indication [REFS-5, REFS-7].

Application

Selection Property

Validation Focus

Kinetochore attachment studies

Selective kinetochore MT destabilization

Monopolar spindle phenotype verification

Orthogonal chemical validation

Distinct diaminopyrimidine scaffold

Concentration-matched PLK1 inhibition vs dihydropteridinones

Preclinical mitotic research

Preclinical tool compound availability

Supply chain and MTA review

Isoform selectivity studies

Intermediate PLK1 selectivity

PLK2/PLK3 engagement assay validation

• [1] Kapoor, T. M., et al. Probing cell-division phenotype space and Polo-like kinase function using small molecules. Nat. Chem. Biol. 2, 618–626 (2006). View Source
• [2] Adooq Bioscience. BI6727 (Volasertib) product datasheet. A11062. View Source
• [3] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. Oncologist 14, 559–570 (2009). View Source
• [4] Schöffski, P. Polo-like kinase (PLK) inhibitors in preclinical and early clinical development in oncology. Oncologist 14, 559–570 (2009). View Source
• [5] Gorlick, R., et al. Initial testing (stage 1) of the polo-like kinase inhibitor volasertib (BI 6727), by the Pediatric Preclinical Testing Program. Pediatr. Blood Cancer 61, 1580–1586 (2014). View Source